![molecular formula C23H17NO4 B2658374 Ethyl 4-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoate CAS No. 124214-24-0](/img/structure/B2658374.png)
Ethyl 4-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoate
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Overview
Description
Ethyl 4-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoate is a useful research compound. Its molecular formula is C23H17NO4 and its molecular weight is 371.392. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiplatelet Activity
Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate derivatives have shown potential as novel antiplatelet drug candidates. These compounds, including ethyl 4-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoate, exhibit selective anti-PAR4 (protease-activated receptor 4) activity, which plays a crucial role in platelet aggregation, ATP release, and P-selectin expression. This class of compounds holds promise for the development of antiplatelet therapies, especially for conditions where PAR4-mediated platelet aggregation is a contributing factor. The study identified key functional groups contributing to the anti-PAR4 activity, essential for guiding future drug design in this area (Hua-Sin Chen et al., 2008).
Anti-Juvenile Hormone Activity
Several studies have highlighted the potential of ethyl 4-(2-benzylalkyloxy)benzoates and their derivatives in disrupting juvenile hormone (JH) activity in insect species. These compounds, including this compound, induce precocious metamorphosis in larvae by mimicking JH deficiency symptoms. This anti-JH activity suggests their utility in developing novel insect control strategies, especially for pest management. The research on these compounds also sheds light on the role of the ester group and the stereochemistry in their biological activity, providing insights into the design of more effective JH antagonists (Kenjiro Furuta et al., 2007).
Novel Materials for Reversible Optical Storage
In the realm of materials science, compounds related to this compound have been explored for their applications in reversible optical storage. The synthesis of novel polymers incorporating benzoate derivatives demonstrates the potential for creating materials with high photoinduced birefringence. These materials can be used in optical data storage technologies, where the ability to photoinduce and photoerase birefringence allows for the dynamic manipulation of light. This research opens up avenues for developing advanced materials for optical computing and information storage (X. Meng et al., 1996).
Future Directions
Properties
IUPAC Name |
ethyl 4-(5,7-dioxobenzo[d][2]benzazepin-6-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO4/c1-2-28-23(27)15-11-13-16(14-12-15)24-21(25)19-9-5-3-7-17(19)18-8-4-6-10-20(18)22(24)26/h3-14H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTQJLRXTFQNDHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C4=CC=CC=C4C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.